Cas no 23410-19-7 (3-Amino-4-methyl-N-3-(trifluoromethyl)phenylbenzamide)

• Product Name: 3-Amino-4-methyl-N-3-(trifluoromethyl)phenylbenzamide
• CAS No: 23410-19-7
• MF: C₁₅H₁₃F₃N₂O
• MW: 294.271733999252
• CID: 2105976
• Update Time: 2025-10-31

3-Amino-4-methyl-N-3-(trifluoromethyl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-methyl-N-(3-(trifluoromethyl)phenyl)benzamide
• 3-amino-4-methyl-N-[3-(trifluoromethyl)phenyl]benzamide
• GRJIABFMPQBAKK-UHFFFAOYSA-N
• NE26699
• 3-amino-4-methyl-N-(3-trifluoromethyl-phenyl)-benzamide
• 3-amino-4-methyl-N-(3-(trifluoromethyl)-phenyl)benzamide
• 3-Amino-4-methyl-N-3-(trifluoromethyl)phenylbenzamide

• Inchi： 1S/C15H13F3N2O/c1-9-5-6-10(7-13(9)19)14(21)20-12-4-2-3-11(8-12)15(16,17)18/h2-8H,19H2,1H3,(H,20,21)
• InChI Key： GRJIABFMPQBAKK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(C1C=CC(C)=C(C=1)N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 3.3
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-Amino-4-methyl-N-3-(trifluoromethyl)phenylbenzamide

Comprehensive Overview of 3-Amino-4-methyl-N-3-(trifluoromethyl)phenylbenzamide (CAS No. 23410-19-7)

3-Amino-4-methyl-N-3-(trifluoromethyl)phenylbenzamide, with the CAS number 23410-19-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of both an amino group and a trifluoromethylphenyl moiety in its structure makes it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications due to its unique chemical properties, such as its stability and reactivity under various conditions.

In recent years, the demand for fluorinated compounds like 3-Amino-4-methyl-N-3-(trifluoromethyl)phenylbenzamide has surged, driven by their widespread use in drug discovery and material science. Fluorination is a key strategy in modern medicinal chemistry, as it often enhances the bioavailability and metabolic stability of pharmaceutical agents. This compound's trifluoromethyl group is a prime example of how fluorination can influence molecular interactions, making it a hotspot for studies on structure-activity relationships (SAR). Additionally, its amino group provides a versatile handle for further chemical modifications, enabling the creation of derivatives with tailored properties.

The synthesis of CAS No. 23410-19-7 typically involves multi-step organic reactions, including amidation and aromatic substitution. These processes are optimized to achieve high yields and purity, which are critical for its applications in high-throughput screening and combinatorial chemistry. Given the growing interest in green chemistry, researchers are also exploring sustainable methods to produce this compound, such as catalytic reactions and solvent-free techniques. This aligns with the broader industry trend toward reducing environmental impact while maintaining efficiency.

One of the most frequently searched questions about 3-Amino-4-methyl-N-3-(trifluoromethyl)phenylbenzamide relates to its biological activity. While detailed pharmacological data may be limited, preliminary studies suggest that it could serve as a scaffold for designing kinase inhibitors or receptor modulators. Its structural features resemble those of known bioactive molecules, sparking curiosity about its potential in treating diseases like cancer or inflammatory disorders. However, further research is needed to validate these hypotheses and explore its mechanism of action.

From an industrial perspective, CAS No. 23410-19-7 is valued for its role in custom synthesis and contract manufacturing. Companies specializing in fine chemicals often list this compound in their catalogs, catering to clients in academia and the pharmaceutical sector. Its availability in various quantities, from milligrams to kilograms, makes it accessible for both small-scale experiments and large-scale production. Quality control measures, such as HPLC and NMR spectroscopy, ensure that the compound meets the stringent standards required for research and development.

In conclusion, 3-Amino-4-methyl-N-3-(trifluoromethyl)phenylbenzamide (CAS No. 23410-19-7) is a compound of significant scientific and industrial interest. Its unique chemical structure, combined with the rising demand for fluorinated building blocks, positions it as a key player in the advancement of drug discovery and material science. As research continues to uncover its full potential, this compound is likely to remain a focal point for innovation in the chemical and life sciences industries.